Cas no 23606-40-8 (Tris(4,7-diphenyl-1,10-phenanthroline) iron(2+))

Tris(4,7-diphenyl-1,10-phenanthroline) iron(2+) structure
23606-40-8 structure
Product Name:Tris(4,7-diphenyl-1,10-phenanthroline) iron(2+)
CAS No:23606-40-8
MF:C72H48FeN6O4S
MW:1149.09933662415
CID:260659
PubChem ID:11980088
Update Time:2025-04-19

Tris(4,7-diphenyl-1,10-phenanthroline) iron(2+) Chemical and Physical Properties

Names and Identifiers

    • Tris(4,7-diphenyl-1,10-phenanthroline) iron(2+)
    • iron(2+)-tris(bathophenanthroline)
    • 23606-40-8
    • 4,7-diphenyl-1,10-phenanthroline;iron(2+);sulfate
    • Iron(2+), tris(4,7-diphenyl-1,10-phenanthroline-N1,N10)-, (OC-6-11)-, sulfate (1:1)
    • Tris(bathophenanthroline) iron(2+)
    • Fe-Tbpa
    • Inchi: 1S/3C24H16N2.Fe.H2O4S/c3*1-3-7-17(8-4-1)19-13-15-25-23-21(19)11-12-22-20(14-16-26-24(22)23)18-9-5-2-6-10-18;;1-5(2,3)4/h3*1-16H;;(H2,1,2,3,4)/q;;;+2;/p-2
    • InChI Key: YFRQJGANAHGISR-UHFFFAOYSA-L
    • SMILES: [Fe+2].S(=O)(=O)([O-])[O-].N1C=CC(C2C=CC=CC=2)=C2C=CC3=C(C=CN=C3C=12)C1C=CC=CC=1.N1C=CC(C2C=CC=CC=2)=C2C=CC3=C(C=CN=C3C=12)C1C=CC=CC=1.N1C=CC(C2C=CC=CC=2)=C2C=CC3=C(C=CN=C3C=12)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 1050.33404
  • Monoisotopic Mass: 1148.280717
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 84
  • Rotatable Bond Count: 6
  • Complexity: 471
  • Covalently-Bonded Unit Count: 5
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 166

Experimental Properties

  • Boiling Point: 543.1°Cat760mmHg
  • Flash Point: 242.1°C
  • PSA: 77.34
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